![molecular formula C10O10Re2 B080938 Carbon monoxide; rhenium(2+) CAS No. 14285-68-8](/img/structure/B80938.png)
Carbon monoxide; rhenium(2+)
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Overview
Description
Carbon monoxide (CO) is a colorless, odorless, and tasteless gas that is produced in combustion processes. It is known to be extremely toxic and can cause death in high concentrations. Rhenium(2+) is a transition metal with a variety of applications in industry, medicine, and research.
Scientific Research Applications
Catalytic Reduction of CO2
- Rhenium tricarbonyl-based molecular catalysts have shown promise in converting CO_2 into higher-energy products like CO and formate, with studies highlighting their potential mechanisms involving light absorption, redox reactions, and specific rhenium carboxylate dimer formations (Agarwal et al., 2012).
- Research has also focused on the enhancement of electrochemical CO_2 reduction via rhenium(I) complexes, revealing that modifications in the coordination sphere can significantly affect catalytic performance, leading to high efficiencies and turnover frequencies in producing CO (Talukdar et al., 2020).
Carbon Monoxide-Releasing Molecules (CORMs)
- Studies have explored rhenium carbonyl complexes as potential CO carriers for bio-medical applications, where controlled CO release under light irradiation could offer therapeutic benefits. These complexes are noted for their stability, low cytotoxicity, and precise CO release capabilities under physiological conditions, suggesting their suitability as photo-CORMs (Kianfar et al., 2015).
- The cytoprotective effects of rhenium-based CORMs have been investigated, highlighting their potential in mitigating ischemia-reperfusion injury in cardiomyocytes, which opens avenues for novel therapeutic strategies in cardiovascular diseases (Zobi et al., 2010).
Surface Science and Activation of CO
- The interaction of CO with rhenium clusters has been analyzed to understand the activation of the C-O bond, crucial for various catalytic processes. Findings indicate that CO can bind molecularly to rhenium clusters, with the binding mode and extent of activation varying based on cluster size and conditions, providing insights into the design of more efficient catalysts for industrial applications (Lyon et al., 2009).
Mechanism of Action
Target of Action
The primary targets of the compound “Carbon monoxide; rhenium(2+)” are bacterial cells. The combined action of singlet oxygen (1 O 2) and photoinduced carbon monoxide (CO) released by tricarbonyl metal complexes is a promising synergic treatment against multi-resistant bacterial infections .
Mode of Action
The compound interacts with its targets through a process of photoinduction. Upon irradiation, the compound undergoes a fast photoreaction, releasing carbon monoxide (CO) in a controlled manner . This CO release is essential for the therapeutic potential of the molecule . The compound also generates singlet oxygen, which plays a key role in its antibacterial capacity .
Biochemical Pathways
The compound affects the heme degradation pathway. Carbon monoxide (CO) is generated in living organisms during the degradation of heme by the enzyme heme oxygenase . The compound, being a carbon monoxide-releasing molecule (CORM), can deliver controlled quantities of CO gas to cells and tissues, thus exerting a broad spectrum of pharmacological effects .
Pharmacokinetics
The compound is designed to release controlled amounts of carbon monoxide (CO). CORMs are being developed as potential therapeutic agents to locally deliver CO to cells and tissues, thus overcoming limitations of CO gas inhalation protocols . The release of CO from the compound can be induced photochemically .
Result of Action
The result of the compound’s action is the generation of singlet oxygen and the release of carbon monoxide, which leads to antibacterial effects . The effective photochemical release of CO associated with clear optical variations could make the compound a prototype of new photochemically-active agents, potentially useful for integration in photoCORM materials .
Action Environment
The action of the compound can be influenced by environmental factors such as light and temperature. The compound requires irradiation in the near-UV range for its photoreaction . The apparent photodegradation rate constants depend on the coordinating ability of the solvent, being lowest in acetonitrile . The rate value increases as the temperature rises, suggesting a reactive IL excited state thermally populated from the MLCT excited state involved .
Safety and Hazards
Exposure to carbon monoxide can have severe health implications. When inhaled, carbon monoxide binds to hemoglobin in the blood, reducing its ability to transport oxygen to vital organs and tissues . The most common symptoms of CO poisoning are headache, dizziness, weakness, nausea, vomiting, chest pain, and confusion .
Future Directions
The development of photoactive CO-releasing materials (PhotoCORMa) is a promising route for future clinical applications . The use of rhenium in catalysts is expected to increase dramatically due to its high resistance to catalyst poisoning . The research on the chemistry and biological activities of CO-RMs has greatly intensified indicating that their potential use as CO delivering agents for the treatment of several pathological conditions is feasible .
Biochemical Analysis
Biochemical Properties
Carbon Monoxide; Rhenium(2+) plays a significant role in biochemical reactions. It is part of a tricarbonyl-rhenium(I) complex, which incorporates a phosphine moiety as an ancillary ligand for boosting the photochemical reactivity . This complex interacts with various biomolecules, leading to changes in their properties and functions.
Cellular Effects
The effects of Carbon Monoxide; Rhenium(2+) on cells are profound. It influences cell function by interacting with various cellular processes. For instance, it can affect cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of Carbon Monoxide; Rhenium(2+) is complex. It exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of Carbon Monoxide; Rhenium(2+) vary with different dosages in animal models. Studies are ongoing to determine any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
Carbon Monoxide; Rhenium(2+) is involved in various metabolic pathways. It interacts with enzymes or cofactors, and can affect metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of Carbon Monoxide; Rhenium(2+) within cells and tissues are complex processes. It interacts with transporters or binding proteins, and can affect its localization or accumulation .
Subcellular Localization
The subcellular localization of Carbon Monoxide; Rhenium(2+) and its effects on its activity or function are areas of active research. It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
{ "Design of the Synthesis Pathway": "The synthesis of Carbon monoxide; rhenium(2+) can be achieved by reduction of rhenium(VII) oxide with carbon monoxide gas.", "Starting Materials": ["Rhenium(VII) oxide", "Carbon monoxide gas"], "Reaction": [ "Place Rhenium(VII) oxide in a reaction vessel.", "Pass Carbon monoxide gas over the Rhenium(VII) oxide at a temperature of 400-500°C.", "The Rhenium(VII) oxide is reduced to Rhenium(II) oxide by the Carbon monoxide gas.", "The Rhenium(II) oxide is further reduced to Carbon monoxide; rhenium(2+).", "The Carbon monoxide; rhenium(2+) product can be collected by condensation of the gas." ] } | |
CAS RN |
14285-68-8 |
Molecular Formula |
C10O10Re2 |
Molecular Weight |
652.51 g/mol |
IUPAC Name |
carbon monoxide;rhenium |
InChI |
InChI=1S/10CO.2Re/c10*1-2;; |
InChI Key |
ZIZHEHXAMPQGEK-UHFFFAOYSA-N |
SMILES |
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Re].[Re] |
Canonical SMILES |
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Re].[Re] |
Other CAS RN |
14285-68-8 |
Pictograms |
Acute Toxic; Irritant |
Origin of Product |
United States |
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